Cas no 2229548-61-0 (2-(4-methylthiophen-3-yl)acetaldehyde)

• Product Name: 2-(4-methylthiophen-3-yl)acetaldehyde
• CAS No: 2229548-61-0
• MF: C₇H₈OS
• MW: 140.202820777893
• CID: 6327156
• PubChem ID: 150685833
• Update Time: 2025-05-21

2-(4-methylthiophen-3-yl)acetaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(4-methylthiophen-3-yl)acetaldehyde
• 2229548-61-0
• EN300-1748206

• Inchi： 1S/C7H8OS/c1-6-4-9-5-7(6)2-3-8/h3-5H,2H2,1H3
• InChI Key： UONMYGGIXBGXMO-UHFFFAOYSA-N
• SMILES： S1C=C(C)C(=C1)CC=O

Computed Properties

• Exact Mass: 140.02958605g/mol
• Monoisotopic Mass: 140.02958605g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 45.3Ų

Additional information on 2-(4-methylthiophen-3-yl)acetaldehyde

Introduction to 2-(4-Methylthiophen-3-yl)acetaldehyde (CAS No. 2229548-61-0)

2-(4-Methylthiophen-3-yl)acetaldehyde (CAS No. 2229548-61-0) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound belongs to the class of aldehydes and features a thiophene ring substituted with a methyl group and an aldehyde functional group. The combination of these structural elements imparts distinct chemical properties that make it a valuable intermediate in the synthesis of more complex molecules.

The molecular formula of 2-(4-Methylthiophen-3-yl)acetaldehyde is C₉H₈O_S, and its molecular weight is 164.21 g/mol. The compound is characterized by its aromatic thiophene ring, which provides electron-rich regions that can participate in various chemical reactions, including electrophilic aromatic substitution and nucleophilic addition. The aldehyde group, on the other hand, is highly reactive and can undergo a wide range of transformations such as condensation, reduction, and oxidation reactions.

In the context of medicinal chemistry, 2-(4-Methylthiophen-3-yl)acetaldehyde has been explored as a building block for the synthesis of bioactive molecules. Recent studies have shown that compounds derived from this aldehyde exhibit promising biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the synthesis of a series of thiophene-based derivatives using 2-(4-Methylthiophen-3-yl)acetaldehyde as a key intermediate. These derivatives were found to have potent inhibitory effects on cancer cell proliferation, making them potential candidates for further drug development.

Beyond its medicinal applications, 2-(4-Methylthiophen-3-yl)acetaldehyde has also found use in materials science. The thiophene ring is known for its ability to form conductive polymers when polymerized, which makes it an attractive candidate for the development of organic electronic materials. Researchers at the University of California, Berkeley, have utilized this compound as a monomer to synthesize conjugated polymers with enhanced electrical conductivity and stability. These polymers have potential applications in organic solar cells, transistors, and sensors.

The synthetic accessibility of 2-(4-Methylthiophen-3-yl)acetaldehyde has been well-documented in the literature. One common synthetic route involves the reaction of 4-methylthiophene with an appropriate aldehyde precursor under controlled conditions. This method allows for the efficient preparation of the compound with high purity and yield. Additionally, recent advancements in green chemistry have led to the development of more environmentally friendly synthetic methods that minimize waste and reduce energy consumption.

In terms of physical properties, 2-(4-Methylthiophen-3-yl)acetaldehyde is typically a colorless liquid with a characteristic odor. It is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water. The compound is stable under normal laboratory conditions but should be stored away from strong oxidizing agents and sources of heat to prevent degradation or unwanted reactions.

The safety profile of 2-(4-Methylthiophen-3-yl)acetaldehyde is an important consideration for both laboratory use and industrial applications. While it is not classified as a hazardous substance under current regulations, it is recommended to handle this compound with appropriate personal protective equipment (PPE) such as gloves and safety goggles to avoid skin contact and inhalation. Additionally, proper ventilation should be maintained when working with this compound to minimize exposure risks.

In conclusion, 2-(4-Methylthiophen-3-yl)acetaldehyde (CAS No. 2229548-61-0) is a multifunctional organic compound with a wide range of applications in medicinal chemistry and materials science. Its unique chemical structure provides a platform for the synthesis of bioactive molecules and conductive polymers, making it an important intermediate in both academic research and industrial settings. As ongoing research continues to uncover new possibilities for this compound, it is likely to play an increasingly significant role in the development of innovative materials and therapeutic agents.